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Compound of Interest

Compound Name: Pentaerythritol glycidyl ether

Cat. No.: B008400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pentaerythritol Glycidyl
Ether (PEGE), a tetrafunctional epoxy compound with the CAS number 3126-63-4. This

document details its chemical and physical properties, synthesis methodologies, key

applications, and safety information, presenting a valuable resource for professionals in

research and development.

Core Technical Data
Pentaerythritol glycidyl ether is a versatile cross-linking agent and reactive diluent. Its multi-

functional nature, owing to the four reactive epoxy groups, allows for the formation of densely

cross-linked networks, significantly enhancing the performance of various materials.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Pentaerythritol Glycidyl Ether is
presented in the table below. These values have been compiled from various sources to

provide the most accurate and up-to-date information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b008400?utm_src=pdf-interest
https://www.benchchem.com/product/b008400?utm_src=pdf-body
https://www.benchchem.com/product/b008400?utm_src=pdf-body
https://www.benchchem.com/product/b008400?utm_src=pdf-body
https://www.benchchem.com/product/b008400
https://www.benchchem.com/product/b008400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 3126-63-4 [2][3]

Molecular Formula C₁₇H₂₈O₈ [2]

Molecular Weight 360.40 g/mol [3]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point 412.43 °C (rough estimate) [2]

Flash Point 199.3 °C [2]

Density 1.2029 g/cm³ (rough estimate) [2]

Refractive Index 1.4430 (estimate) [2]

Viscosity (at 25 °C) 270-400 cPs [3]

Epoxide Equivalent Weight 97-110 g/eq [1][3]

Vapor Pressure (at 25 °C) 4.89E-09 mmHg [2]

Synthesis and Manufacturing
The primary synthesis route for Pentaerythritol Glycidyl Ether involves the reaction of

pentaerythritol with epichlorohydrin in the presence of a catalyst. Two common methodologies

are highlighted below.

Experimental Protocols
1. Phase-Transfer Catalysis Synthesis:

This method utilizes a phase-transfer catalyst to facilitate the reaction between the aqueous

and organic phases.[4]

Reactants: Pentaerythritol and epichlorohydrin (molar ratio of 1:8).[4]

Catalyst: 0.1 molar tetrabutyl ammonium hydrogen sulfate.[4]

Reaction Conditions:
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A mixture of pentaerythritol and epichlorohydrin is treated with an 8 mol/L aqueous

solution of sodium hydroxide (NaOH) at 50°C for 10 hours.[4]

A 4 mol/L aqueous NaOH solution is then added at room temperature, and the reaction

continues for 20 hours.[4]

Purification:

The solid byproducts are removed by filtration.[4]

The filtrate is dissolved in dichloromethane and washed with a saturated salt solution until

a neutral pH is achieved.[4]

Pentaerythritol glycidyl ether is obtained by distillation under reduced pressure.[4]

Yield: 70-86%.[4]

2. Solvent-Free Synthesis:

A more environmentally friendly approach that eliminates the use of organic solvents.

Reactants: Pentaerythritol and epichlorohydrin.

Reaction Conditions: The specific conditions for a fully solvent-free industrial process are

proprietary but generally involve the controlled addition of epichlorohydrin to pentaerythritol

at elevated temperatures in the presence of a solid or liquid catalyst.

Purification: Typically involves vacuum distillation to remove unreacted starting materials and

byproducts.

Synthesis Workflow
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General Synthesis Workflow for Pentaerythritol Glycidyl Ether
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Caption: General synthesis workflow for Pentaerythritol Glycidyl Ether.

Applications in Research and Development
Pentaerythritol glycidyl ether's high functionality makes it a critical component in the

development of advanced materials.
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Cross-Linking Agent in Epoxy Resins
PEGE is widely used as a cross-linking agent to enhance the properties of epoxy resins. Its

tetrafunctionality leads to a high cross-link density, resulting in improved thermal stability,

chemical resistance, and mechanical strength of the cured polymer.[1] The epoxy groups of

PEGE react with curing agents (e.g., amines, anhydrides) to form a rigid three-dimensional

network.

Biodegradable Films
In the field of sustainable materials, PEGE is employed as a cross-linker for biopolymers like

soy protein isolate (SPI) to create biodegradable films. The addition of PEGE significantly

improves the tensile strength and reduces the water absorption of these films, making them

more suitable for packaging applications.[5]

Experimental Protocol for Biodegradable Film Preparation:

Materials: Soy protein isolate (SPI), deionized water, glycerol, sodium dodecylbenzene

sulfonate (SDBS), and Pentaerythritol glycidyl ether (PEGE).[5]

Procedure:

A solution of SPI, deionized water, glycerol, SDBS, and PEGE is prepared.[5]

The mixture is magnetically stirred at room temperature for 1 hour to ensure homogeneity.

[5]

The resulting slurry is cast onto a surface using a spin caster.[5]

The film is allowed to form over 4 hours and is subsequently dried in an oven at 105 °C for

4 hours.[5]

Reaction Mechanism: Epoxy Ring-Opening
The primary reaction mechanism involving Pentaerythritol glycidyl ether is the nucleophilic

ring-opening of its epoxide groups. This reaction is fundamental to its role as a cross-linker.
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Epoxy Ring-Opening Reaction with a Nucleophile

Pentaerythritol Glycidyl Ether
(R-O-CH2-CH(O)CH2)

Transition State

Nucleophile (Nu-H)
(e.g., Amine, Alcohol)

Cross-linked Product
(R-O-CH2-CH(OH)-CH2-Nu)

Click to download full resolution via product page

Caption: Nucleophilic ring-opening of the epoxy group.

Safety and Handling
Pentaerythritol glycidyl ether requires careful handling due to its potential health effects.

Toxicity Data
While comprehensive toxicity data is not publicly available, some studies have reported human

mutation data.[6] It is classified as a substance that may cause respiratory irritation.[7] As with

all chemicals, it is crucial to consult the Safety Data Sheet (SDS) before use.[7]

Hazard Statement Description

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Handling and Personal Protective Equipment (PPE)
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Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Conclusion
Pentaerythritol glycidyl ether is a key chemical intermediate with significant applications in

material science. Its ability to form highly cross-linked polymers makes it invaluable for

enhancing the properties of epoxy resins and for the development of novel biodegradable

materials. Researchers and scientists should be aware of its chemical properties, synthesis

methods, and safety precautions to effectively and safely utilize this versatile compound in their

work. Further research into its toxicological profile and the development of greener synthesis

routes will continue to be areas of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentaerythritol Glycidyl Ether (CAS 3126-63-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008400#pentaerythritol-glycidyl-ether-cas-number-
3126-63-4-technical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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